Cas no 5953-49-1 (2-Hexanol, 2-acetate)

• Product Name: 2-Hexanol, 2-acetate
• CAS No: 5953-49-1
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 377177
• Update Time: 2026-05-14

2-Hexanol, 2-acetate Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, 2-acetate
• 1-methylpentyl acetate
• hexan-2-yl acetate
• 2-Hexyl acetate

Computed Properties

• Exact Mass: 144.11508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3

Experimental Properties

• Density: 0.8805
• Melting Point: -80.9°C (estimate)
• Boiling Point: 162.84°C (estimate)
• Refractive Index: 1.3980
• PSA: 26.3

2-Hexanol, 2-acetate Security Information

• Hazardous Material transportation number：1993
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters